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Compound of Interest

Compound Name: 7-Methoxyneochamaejasmine A

CAS No.: 402828-38-0

Cat. No.: B1254224

Get Quote

An HPLC method for the analysis of 7-Methoxyneochamaejasmine A has been developed to

provide a robust and accurate means of quantification for researchers, scientists, and

professionals in drug development. This application note details the methodology, including

protocols for sample and standard preparation, as well as the specific chromatographic

conditions required for the analysis.

Introduction
7-Methoxyneochamaejasmine A is a biflavonoid of significant interest due to its potential

pharmacological activities. Accurate and precise quantification of this compound is essential for

research, quality control of herbal preparations, and pharmacokinetic studies. This High-

Performance Liquid Chromatography (HPLC) method with UV detection provides a reliable tool

for the determination of 7-Methoxyneochamaejasmine A in various sample matrices.

Chemical Properties
A summary of the key chemical properties of 7-Methoxyneochamaejasmine A is presented

below.
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Property Value Source

Molecular Formula C31H24O10 [1]

Molecular Weight 556.5 g/mol [1]

Appearance Powder [1]

Experimental Protocols
Materials and Reagents

7-Methoxyneochamaejasmine A reference standard

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Water (HPLC grade, filtered)

Formic acid (analytical grade)

0.22 µm syringe filters

Chromatographic Conditions
The following table outlines the parameters for the HPLC analysis.
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Parameter Condition

Instrument Agilent 1260 Infinity II LC System or equivalent

Column
C18 reverse-phase column (e.g., 4.6 x 150 mm,

5 µm)

Mobile Phase A 0.1% Formic acid in Water

Mobile Phase B Acetonitrile

Gradient Elution

0-2 min: 20% B; 2-15 min: 20-80% B; 15-20

min: 80% B; 20-21 min: 80-20% B; 21-25 min:

20% B

Flow Rate 1.0 mL/min

Injection Volume 10 µL

Column Temperature 30 °C

Detector PDA/DAD Detector

Detection Wavelength 200-400 nm (Quantification at λmax)

Standard Solution Preparation
Primary Stock Solution (1 mg/mL): Accurately weigh 10 mg of 7-
Methoxyneochamaejasmine A reference standard and dissolve it in 10 mL of methanol in a

volumetric flask.

Working Standard Solutions: Prepare a series of working standard solutions by diluting the

primary stock solution with methanol to achieve concentrations ranging from 1 µg/mL to 100

µg/mL.

Sample Preparation
Extraction: For solid samples (e.g., plant material), accurately weigh a suitable amount of

homogenized sample and extract with methanol using ultrasonication or maceration.
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Filtration: Filter the resulting extract through a 0.22 µm syringe filter prior to injection into the

HPLC system.

Method Validation Parameters (Hypothetical Data)
The following table summarizes the hypothetical performance characteristics of the HPLC

method.

Parameter Result

Linearity (R²) > 0.999

Limit of Detection (LOD) 0.1 µg/mL

Limit of Quantification (LOQ) 0.3 µg/mL

Precision (%RSD) < 2%

Accuracy (% Recovery) 98-102%

Diagrams
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Caption: Experimental workflow for the HPLC analysis of 7-Methoxyneochamaejasmine A.
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Caption: Logical relationship diagram for HPLC method development and validation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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